Cas no 2034477-83-1 (4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 2034477-83-1
• MF: C₁₇H₁₈FN₅O₃S
• MW: 391.41992521286
• CID: 5335775
• Update Time: 2025-05-23

4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide
• 4-ethoxy-3-fluoro-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C17H18FN5O3S/c1-2-26-16-4-3-13(11-14(16)18)27(24,25)22-8-10-23-9-7-21-17(23)15-12-19-5-6-20-15/h3-7,9,11-12,22H,2,8,10H2,1H3
• InChI Key： GUMGGMZAPRJQLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCCN1C=CN=C1C1C=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 561
• XLogP3: 0.6
• Topological Polar Surface Area: 107

Additional information on 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide

Comprehensive Analysis of 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 2034477-83-1)

The compound 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 2034477-83-1) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This sulfonamide derivative combines a pyrazine-imidazole core with a fluoro-ethoxy benzene moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and autoimmune disease treatments. The presence of both pyrazine and imidazole rings in this compound suggests potential kinase inhibition properties, a hot topic in drug development. Computational studies and in vitro assays have highlighted its affinity for specific protein targets, which could pave the way for novel therapeutic agents. This aligns with frequently searched terms like "kinase inhibitor design" and "sulfonamide drug candidates," reflecting its relevance in modern pharmacology.

The fluoro-ethoxy substitution on the benzene ring enhances the compound's lipophilicity and metabolic stability, critical factors in ADME optimization (Absorption, Distribution, Metabolism, and Excretion). Such modifications are often explored to improve oral bioavailability, a key concern in medicinal chemistry. Additionally, the sulfonamide group is known for its versatility in forming hydrogen bonds with biological targets, further increasing its appeal for structure-activity relationship (SAR) studies. These attributes make CAS No. 2034477-83-1 a subject of interest for researchers investigating fragment-based drug design.

From a synthetic perspective, the preparation of 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide involves multi-step organic synthesis, including heterocyclic coupling and sulfonylation reactions. The compound's structural complexity requires meticulous purification techniques, such as HPLC or column chromatography, to ensure high purity for biological testing. This aligns with industry demands for high-quality chemical intermediates, a frequently searched topic among process chemists and API manufacturers.

Beyond its pharmaceutical potential, this compound's molecular scaffold has implications for chemical biology and probe development. Its ability to interact with enzymatic pockets makes it a valuable tool for studying signal transduction pathways. As the scientific community increasingly focuses on personalized medicine, compounds like CAS No. 2034477-83-1 offer opportunities to explore disease-specific mechanisms and biomarker identification.

In conclusion, 4-ethoxy-3-fluoro-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide represents a compelling case study in modern drug discovery. Its multifunctional architecture, combined with growing interest in kinase-targeted therapies, positions it as a noteworthy subject for further research. Whether for lead optimization or mechanistic studies, this compound exemplifies the intersection of chemical innovation and biological relevance.